Cas no 182181-38-0 (3-Fluoro-4-(piperazin-1-yl)benzonitrile)

3-Fluoro-4-(piperazin-1-yl)benzonitrile structure
182181-38-0 structure
Product Name:3-Fluoro-4-(piperazin-1-yl)benzonitrile
CAS No:182181-38-0
MF:C11H12FN3
MW:205.231485366821
MDL:MFCD03043990
CID:113800
Update Time:2025-04-18

3-Fluoro-4-(piperazin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-4-(piperazin-1-yl)benzonitrile
    • 3-fluoro-4-(1-piperazinyl)benzonitrile
    • 3-fluoro-4-piperazin-1-ylbenzonitrile
    • 3-FLUORO-4-PIPERAZINOBENZONITRILE
    • 3-Fluoro-4-piperazinylbenzenecarbonitrile
    • 3-Fluoro-4-piperazinylbenzonitrile
    • Benzonitrile,3-fluoro-4-(1-piperazinyl)-
    • 1-(4-cyano--2-fluorophenyl)piperazine
    • 3-Fluoro-4-piperazin-1-yl-benzonitrile
    • 1-(4-Cyano-2-fluorophenyl)piperazine
    • Benzonitrile, 3-fluoro-4-(1-piperazinyl)-
    • VMOBEAUQUPPPON-UHFFFAOYSA-N
    • MLS000068338
    • Oprea1_459199
    • Jsp003731
    • HMS2186G14
    • TRA0022463
    • MDL： MFCD03043990
    • Inchi： 1S/C11H12FN3/c12-10-7-9(8-13)1-2-11(10)15-5-3-14-4-6-15/h1-2,7,14H,3-6H2
    • InChI Key： VMOBEAUQUPPPON-UHFFFAOYSA-N
    • SMILES： FC1C=C(C#N)C=CC=1N1CCNCC1

Computed Properties

  • Exact Mass: 205.10200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Topological Polar Surface Area: 39.1

Experimental Properties

  • Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 372.2℃ at 760 mmHg
  • Flash Point: 178.9℃
  • Solubility: Slightly soluble (7.6 g/l) (25 º C),
  • PSA: 39.06000
  • LogP: 1.50078

3-Fluoro-4-(piperazin-1-yl)benzonitrile Security Information

3-Fluoro-4-(piperazin-1-yl)benzonitrile Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Fluoro-4-(piperazin-1-yl)benzonitrile Pricemore >>

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Ambeed
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3-Fluoro-4-(piperazin-1-yl)benzonitrile
 182181-38-0 95%
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Ambeed
A225013-100g
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Chemenu
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Chemenu
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Chemenu
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 $387 2023-02-18
Chemenu
CM120083-100g
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Apollo Scientific
PC421125-5g
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3-Fluoro-4-(piperazin-1-yl)benzonitrile Production Method

3-Fluoro-4-(piperazin-1-yl)benzonitrile Related Literature

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